
Sodium Thiophene-2-Trihydroxyborate:
Technical Deep Dive

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Sodium thiophene-2-

trihydroxyborate

Cat. No.: B12052172

Get Quote

A Stoichiometrically Defined Reagent for Precision
Cross-Coupling
Executive Summary
Sodium thiophene-2-trihydroxyborate (CAS: 1351378-66-9) is the sodium salt of the "ate"

complex formed between 2-thiopheneboronic acid and a hydroxide ion. Unlike its parent

boronic acid, which exists in a fluctuating equilibrium with its dehydrated anhydride (boroxine),

this trihydroxyborate salt exists as a discrete, monomeric, tetrahedral species.

For drug development professionals, this reagent offers three critical advantages over

traditional boronic acids:

Stoichiometric Precision: It eliminates the ambiguity of "boroxine content," ensuring exact

molar equivalents are used.

Pre-Activation: The boron center is already
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hybridized and negatively charged, bypassing the base-hydrolysis step typically required
before transmetallation in Suzuki-Miyaura couplings.

Enhanced Water Solubility: Its ionic nature makes it ideal for "on-water" or aqueous-biphasic

green chemistry applications.

Chemical Identity & Properties
Property Data

IUPAC Name Sodium;trihydroxy(thiophen-2-yl)borate(1-)

CAS Number 1351378-66-9

Molecular Formula

Molecular Weight 167.95 g/mol

Geometry
Tetrahedral (

Boron)

Appearance White to off-white crystalline solid

Solubility High: Water, Methanol; Low: Hexanes, Toluene

Stability
Air-stable solid; avoids spontaneous

dehydration to boroxines

Structural Causality
The stability of this salt stems from the saturation of the boron atom's empty p-orbital. In neutral

boronic acids (

), this empty orbital drives the reversible formation of trimeric boroxines (anhydrides) to
stabilize the electron deficiency. In sodium thiophene-2-trihydroxyborate, the coordination of
the third hydroxyl group donates electron density, locking the boron into a stable

tetrahedral octet.

Mechanistic Insight: The "Pre-Activated" Advantage
In a standard Suzuki-Miyaura coupling using boronic acids, the reaction is not simply

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12052172/docs?utm_src=pdf-body#sodium-thiophene-2-trihydroxyborate-technical-deep-dive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


. The boronic acid must first react with a base to form the reactive boronate species. This
introduces a kinetic lag and requires excess base.

Sodium thiophene-2-trihydroxyborate enters the catalytic cycle directly as the reactive

species, accelerating the transmetallation step.

Diagram 1: Activation Pathway Comparison
This diagram illustrates how the trihydroxyborate salt bypasses the equilibrium bottlenecks

associated with boronic acids.
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Caption: The salt form (green path) bypasses the boroxine-acid hydrolysis equilibrium,

providing a direct entry to the active transmetallation species.

Experimental Protocols
Synthesis of Sodium Thiophene-2-Trihydroxyborate
Use this protocol to convert commercial boronic acid into the defined salt for stoichiometric

control.
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Reagents:

2-Thiopheneboronic acid (1.0 equiv)

Sodium hydroxide (1.0 equiv, typically 1M aqueous solution)

Acetone (Reagent grade)

Methodology:

Dissolution: Dissolve 2-thiopheneboronic acid in a minimal amount of acetone at room

temperature.

Salt Formation: Dropwise add 1.0 equivalent of NaOH (1M aq) under vigorous stirring. A

precipitate should begin to form almost immediately as the non-polar acid converts to the

polar salt.

Crystallization: Stir for 30 minutes. If precipitation is incomplete, add cold diethyl ether to

force the salt out of solution.

Isolation: Filter the white solid using a sintered glass funnel.

Purification: Wash the filter cake with cold ether/acetone (1:1) to remove unreacted boronic

acid.

Drying: Dry under high vacuum (0.1 mbar) for 4 hours. Note: Do not use heat, as this may

reverse the equilibrium and dehydrate the salt.

Application: Ligand-Free "On-Water" Suzuki Coupling
This protocol utilizes the high water solubility of the salt to perform green chemistry couplings

without organic solvents.

Reagents:

Aryl Halide (1.0 mmol)

Sodium thiophene-2-trihydroxyborate (1.1 mmol)
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(1-2 mol%)

Solvent: Degassed Water (3 mL)

Base: None required (if the salt is pure) or mild

(0.5 equiv) to neutralize acid generated from the halide.

Workflow:

Charge: In a 10 mL reaction vial, combine the aryl halide, trihydroxyborate salt, and

palladium catalyst.

Solvent: Add degassed water. The trihydroxyborate will dissolve immediately; the aryl halide

may form an emulsion.

Reaction: Cap and stir vigorously at ambient temperature (25°C). Note: The reaction is often

faster than traditional boronic acids due to the pre-formation of the 'ate' complex.

Monitoring: Monitor by TLC or LC-MS.

Workup: Extract with ethyl acetate. The inorganic boron byproducts remain in the aqueous

phase, simplifying purification.

Catalytic Cycle Visualization
The following diagram details the specific entry point of the thiophene reagent into the

palladium cycle.
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Caption: The trihydroxyborate reagent (green box) directly engages the Pd(II) intermediate,

bypassing the base activation step required for boronic acids.

Safety & Handling
Hazard Classification: Generally considered an irritant (Skin/Eye).

Storage: Store in a desiccator. While more stable than boronic acids, prolonged exposure to

atmospheric moisture and

can slowly degrade the salt back to boric acid and thiophene.

Incompatibility: Strong acids (will protonate the complex, releasing boronic acid) and strong

oxidizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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